Cas no 128019-61-4 (tert-butyl 3-(tert-butylcarbamoyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(tert-butylcarbamoyl)piperazine-1-carboxylate
• CAS No: 128019-61-4
• MF: C₁₄H₂₇N₃O₃
• MW: 285.382483720779
• CID: 1222464
• PubChem ID: 4063013
• Update Time: 2025-04-20

tert-butyl 3-(tert-butylcarbamoyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(tert-butylcarbamoyl)piperazine-1-carboxylate
• 1-piperazinecarboxylic acid, 3-[[(1,1-dimethylethyl)amino]carbonyl]-, 1,1-dimethylethyl ester
• 128019-61-4
• SCHEMBL7275829
• DA-12988
• NASIOHFAYPRIAC-UHFFFAOYSA-N
• AS-11840
• DTXSID60869993
• 4-(tert.butoxycarbonyl)-N-tert.butyl-2-piperazinecarboxamide
• 2-(TERT-BUTYLCARBOXYAMIDE)-4-TERT-BUTOXYCARBONYLPIPERAZINE
• AB12288
• (s)-2-(tert-butylcarboxyamide)-4-tert-butoxycarbonylpiperazine

• Inchi： 1S/C14H27N3O3/c1-13(2,3)16-11(18)10-9-17(8-7-15-10)12(19)20-14(4,5)6/h10,15H,7-9H2,1-6H3,(H,16,18)
• InChI Key： NASIOHFAYPRIAC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C(NC(C)(C)C)=O)C1)=O

Computed Properties

• Exact Mass: 285.20541
• Monoisotopic Mass: 285.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• PSA: 70.67